5-cyano-2-methyl-N-phenyl-6-sulfanylpyridine-3-carboxamide
Description
5-cyano-2-methyl-N-phenyl-6-sulfanylpyridine-3-carboxamide, also known as CMNPC, is a pyridine derivative. It has a molecular weight of 269.33 and its IUPAC name is 5-cyano-2-methyl-N-phenyl-6-sulfanylnicotinamide .
Molecular Structure Analysis
The InChI code for 5-cyano-2-methyl-N-phenyl-6-sulfanylpyridine-3-carboxamide is1S/C14H11N3OS/c1-9-12 (7-10 (8-15)14 (19)16-9)13 (18)17-11-5-3-2-4-6-11/h2-7H,1H3, (H,16,19) (H,17,18) . This code represents the molecular structure of the compound.
Scientific Research Applications
Medicine
In the field of medicine, this compound is utilized for pharmaceutical testing as a high-quality reference standard. It ensures the accuracy of analytical methods in the development of new medications and the quality control of existing ones .
Agriculture
While specific applications in agriculture are not detailed in the available data, compounds like 5-cyano-2-methyl-N-phenyl-6-sulfanylpyridine-3-carboxamide could potentially be used in the synthesis of agrochemicals or as a reference standard in the quality assessment of agricultural products .
Material Science
In material science, this compound’s unique properties could be explored for the development of new materials, such as organic semiconductors or photovoltaic cells. Its molecular structure may offer valuable insights into the design of materials with specific electronic or optical characteristics .
Environmental Science
This compound may be used in environmental science research to study its degradation products or its behavior in various ecosystems. Understanding its stability and breakdown can inform environmental risk assessments .
Biochemistry
Biochemists might investigate the interaction of 5-cyano-2-methyl-N-phenyl-6-sulfanylpyridine-3-carboxamide with biological molecules. It could serve as a tool to understand enzyme mechanisms or as a building block for more complex biochemical compounds .
Pharmacology
In pharmacology, this compound is important for drug discovery and development. It could be used in high-throughput screening assays to find new drug candidates or to study the pharmacokinetics and pharmacodynamics of new therapeutic agents .
Industrial Applications
Industrially, while direct applications are not specified, compounds like this are often used in the synthesis of more complex molecules. They can serve as intermediates in the manufacturing of various industrial chemicals or pharmaceuticals .
Research and Development
For R&D purposes, this compound is valuable for its purity and reliability as a reference standard. It aids in the validation of experimental results and in the calibration of analytical instruments used across various scientific disciplines .
properties
IUPAC Name |
5-cyano-2-methyl-N-phenyl-6-sulfanylidene-1H-pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3OS/c1-9-12(7-10(8-15)14(19)16-9)13(18)17-11-5-3-2-4-6-11/h2-7H,1H3,(H,16,19)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBCJJMFKFZTZRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=S)N1)C#N)C(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyano-2-methyl-N-phenyl-6-sulfanylpyridine-3-carboxamide | |
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